Cas no 70396-21-3 (boc-ala-ile-oh)

• Product Name: boc-ala-ile-oh
• CAS No: 70396-21-3
• MF: C₁₄H₂₆N₂O₅
• MW: 302.366644382477
• CID: 975078
• PubChem ID: 53362932
• Update Time: 2025-04-19

boc-ala-ile-oh Chemical and Physical Properties

Names and Identifiers

• boc-ala-ile-oh
• (2S,3S)-2-((S)-2-(tert-butoxycarbonylamino)propanamido)-3-methylpentanoic acid
• 70396-21-3

• Inchi： 1S/C14H26N2O5/c1-7-8(2)10(12(18)19)16-11(17)9(3)15-13(20)21-14(4,5)6/h8-10H,7H2,1-6H3,(H,15,20)(H,16,17)(H,18,19)/t8-,9-,10-/m0/s1
• InChI Key： ZBRYNVRGKDKHJB-GUBZILKMSA-N
• SMILES： O(C(N[C@@H](C)C(N[C@H](C(=O)O)[C@@H](C)CC)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 302.18400
• Monoisotopic Mass: 302.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 104.73000
• LogP: 2.29690